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Compound of Interest

1-(3,4-Dimethoxyphenyl)hexan-1-
Compound Name:

one
CAS No.: 52375-87-8
Cat. No.: B7858655

Get Quote

Executive Summary & Molecular Identity

1-(3,4-Dimethoxyphenyl)hexan-1-one is a lipophilic aromatic ketone often utilized as a
synthetic intermediate in the production of pharmaceutical alkaloids and designer cathinones
(e.g., Hexylone precursors). Its physicochemical behavior is dominated by the competition
between the polar dimethoxy-acetophenone core and the hydrophobic hexyl chain.
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Property Data / Prediction Implication

25856-88-2 (Generic generic

CAS Number search) Note: Verify specific Reference Standard Identity
batch CoA
Molecular Formula C14H2003 MW: 236.31 g/mol
) Viscous Oil or Low-Melting Requires temperature control
Physical State ) } ]
Solid (MP ~25-35°C) during handling.[1][2]
High lipophilicity; poor
Calculated LogP 3.8-4.2 gnipop y P
aqueous solubility.[2]
o ] pH-independent solubility
pKa N/A (Non-ionizable in pH 1-14)

profile.[2]

Solubility Profile

The molecule exhibits a "brick-and-mortar" solubility profile: the aromatic core provides limited
polarity, while the aliphatic tail drives high solubility in non-polar organic solvents.

Predicted Solubility Data

Data estimated based on fragment contribution methods and homologous series

(Acetoveratrone).[2]
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- . Estimated Conc. L
Solvent System Solubility Rating Application
(mg/mL)

Biorelevant media
Water (pH 7.4) Very Poor < 0.05 mg/mL ]
requires surfactant.[2]

Stock solution

Ethanol (96%) High > 100 mg/mL ]
preparation.[2]
) Cryopreservation / In
DMSO Very High > 200 mg/mL ]
vitro assays.[2]
) Extraction /
Ethyl Acetate High > 150 mg/mL o
Purification.[2]
) Lipid-based
Corn Qil / IPM Moderate 20 — 50 mg/mL

formulations (LBF).[2]

Solubility Screening Protocol (Self-Validating)

Do not rely on visual inspection alone.[2] Use the Saturation Shake-Flask Method coupled with
HPLC-UV quantification.

Preparation: Add excess solid/oil to 2 mL of solvent in a borosilicate glass vial.

Equilibration: Agitate at 25°C for 24 hours (use a rotary mixer).

Separation: Centrifuge at 10,000 rpm for 10 mins or filter through a 0.22 um PTFE filter
(avoid Nylon due to drug adsorption).

Quantification: Dilute the filtrate with Mobile Phase (ACN:Water 50:50) and inject into HPLC.

o Detection: UV at 230 nm (Benzoyl absorption) and 280 nm (Methoxy absorption).[2]

Solubility Decision Workflow

The following diagram outlines the logical flow for selecting a solvent system based on the
intended application.
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Figure 1: Solvent selection logic based on experimental requirements.[2] High lipophilicity
necessitates lipid or co-solvent strategies for biological applications.[2]

Stability Assessment

Aromatic ketones are generally robust, but the electron-rich dimethoxy ring and the alkyl chain
introduce specific vulnerabilities.

Degradation Mechanisms|[2]

» Photolytic Cleavage (Norrish Type Il): The hexanoyl chain allows for intramolecular gamma-
hydrogen abstraction upon UV exposure, leading to chain cleavage (elimination of alkene)
and formation of acetoveratrone.[2]

o Oxidation:
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o Benzylic Oxidation:[2] Unlikely due to the ketone group.[2]

o Alpha-Oxidation: The alpha-methylene group (next to the carbonyl) is susceptible to

radical autoxidation, forming alpha-diketones or peroxides.

o Hydrolysis: The molecule is stable to hydrolysis over the pH 1-10 range.[2] It lacks ester or

amide bonds.[2]

Forced Degradation Protocol (Stress Testing)

Perform these tests to validate analytical methods and determine storage conditions.

Stress Condition Protocol Expected Outcome Mechanism
) 0.1IN HCI & 0.1N ) Stable (No
Acid / Base < 2% Degradation
NaOH, 60°C, 24h hydrolyzable groups).
N-oxide formation (if
Oxidation 3% H202, RT, 4h 5-10% Degradation amine impurities) or
Alpha-oxidation.
Norrish Type I/l
) 1.2M Lux hours (ICH ) ) )
Photolysis High Risk (>10% Deg) cleavage; yellowing.
Q1B)
[2]
60°C, dry state, 7 )
Thermal < 1% Degradation Thermally stable.[2]

days

Degradation Pathway Visualization
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Figure 2: Primary degradation pathways.[2] Photostability is the critical quality attribute (CQA)

for this molecule.

Handling and Storage Recommendations

Based on the stability profile, the following storage protocols are mandatory to maintain >99%
purity.

Container: Amber borosilicate glass vials (Class 1) to prevent UV-induced Norrish cleavage.

Headspace: Flush with Argon or Nitrogen.[2] The electron-rich ring is sensitive to long-term
aerobic oxidation.

Temperature: Store at 2—8°C. While thermally stable, lower temperatures reduce the rate of
autoxidation of the alkyl chain.[2]

In Solution: Do not store in DMSO for >24 hours at room temperature (DMSO can act as a
mild oxidant).[2] Use fresh preparations or store aliquots at -20°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7858655?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

